rac-(1r,3r)-3-(methanesulfonylmethyl)cyclobutan-1-ol, trans
Overview
Description
Rac-(1R,3R)-3-(methanesulfonylmethyl)cyclobutan-1-ol, trans, abbreviated as rac-3MMC, is a synthetic stimulant of the cathinone class. It is a chiral molecule, meaning that it has two different forms, each with different properties. Rac-3MMC is a relatively new substance, first synthesized in 2010 by a team of researchers in Japan. Since then, it has been studied for its potential applications in various scientific fields.
Scientific Research Applications
Rac-3MMC has been studied for its potential applications in various scientific fields. It has been used as a model compound for the study of chirality and as a tool to investigate the biological effects of chiral compounds. It has also been studied as a potential anti-inflammatory agent, as well as a potential therapeutic agent for the treatment of anxiety and depression.
Mechanism of Action
The exact mechanism of action of rac-3MMC is not yet fully understood. However, it is thought to act as an agonist of the Dopamine and Norepinephrine transporters, leading to increased levels of these neurotransmitters in the brain. This could explain its potential therapeutic effects.
Biochemical and Physiological Effects
Rac-3MMC has been shown to have a range of biochemical and physiological effects. It has been found to act as an agonist of the Dopamine and Norepinephrine transporters, leading to increased levels of these neurotransmitters in the brain. It has also been found to act as an agonist of the 5-HT2A receptor, leading to increased levels of the neurotransmitter serotonin. Additionally, it has been found to have anti-inflammatory properties, as well as potential anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
Rac-3MMC has several advantages for laboratory experiments. It is easily synthesized, and can be scaled up for industrial production. It is also relatively inexpensive, making it suitable for use in a variety of scientific studies. However, it is important to note that rac-3MMC is a relatively new substance, and its effects on humans are not yet fully understood. Therefore, it is important to exercise caution when using this substance in laboratory experiments.
Future Directions
Rac-3MMC has a range of potential applications in scientific research. Further studies are needed to better understand its mechanisms of action and to determine its potential therapeutic effects. Additionally, further research is needed to explore its potential as an anti-inflammatory agent and to investigate its potential use in the treatment of anxiety and depression. Additionally, studies are needed to explore the potential toxicity of rac-3MMC and to identify any potential adverse effects. Finally, further research is needed to investigate the potential applications of rac-3MMC in other scientific fields, such as drug design and chiral separations.
Synthesis Methods
Rac-3MMC is synthesized from the reaction of 1-benzyl-3-methylcyclohexanone with methanesulfonyl chloride. This reaction is then followed by a series of hydrolysis and reduction steps to obtain the desired product. The synthesis is relatively straightforward and can be scaled up for industrial production.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1r,3r)-3-(methanesulfonylmethyl)cyclobutan-1-ol, trans involves the conversion of a cyclobutanone derivative to the desired alcohol through a series of reactions.", "Starting Materials": [ "Cyclobutanone", "Methanesulfonyl chloride", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Water" ], "Reaction": [ "Step 1: Cyclobutanone is reacted with methanesulfonyl chloride in the presence of sodium hydroxide to form the corresponding sulfonyl ketone.", "Step 2: The sulfonyl ketone is reduced with sodium borohydride in methanol to form the corresponding alcohol.", "Step 3: The alcohol is treated with hydrochloric acid to form the corresponding hydrochloride salt.", "Step 4: The hydrochloride salt is treated with sodium hydroxide to form the desired racemic alcohol, rac-(1r,3r)-3-(methanesulfonylmethyl)cyclobutan-1-ol, trans." ] } | |
CAS RN |
2763740-56-1 |
Product Name |
rac-(1r,3r)-3-(methanesulfonylmethyl)cyclobutan-1-ol, trans |
Molecular Formula |
C6H12O3S |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
